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Quantitative Data on Tetrahydroharman

The following table summarizes key data related to Tetrahydroharman (also known as

Tetrahydroharmane) found in the search results.

Aspect Data / Context Source / Method Details

Occurrence in
Food

Identified in cereal
vinegars (FMV, ZAV, SAV,

SBV, JBV) [1].

Metabolomic analysis
using GC-MS, LC-MS,

and Chemical Isotope
Labeling (CIL) LC-MS

[1].

First reported
identification in vinegar;

part of the complex
metabolome.

Toxicology Can lead to poisoning with

effects including nausea,
vomiting, audiovisual

hallucinations, irritability,
dyskinesia, and confusion

[2].

Systematic review of

toxicological literature
[2].

Toxic effects are

documented from
botanical preparations

containing β-Carboline
alkaloids.
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Aspect Data / Context Source / Method Details

Pharmacological
Activity

Part of the β-Carboline
alkaloid family, which

exhibits anti-tumor, anti-
oxidation, anti-

inflammatory, and
antibacterial properties [2].

Broad pharmacological
screening and review

[2].

Activity is context-
dependent; some β-

Carbolines are
neurotoxic while others

are neuroprotective.

Experimental Protocols for Cross-Reactivity

While specific protocols for Tetrahydroharman were not detailed, the following general experimental

approaches for assessing cross-reactivity are highly relevant to your topic.

Immunoassay Cross-Reactivity Studies: As demonstrated in studies with designer drugs, a key

method involves 2D molecular similarity analysis [3]. The workflow typically includes:
Building a virtual chemical library of target and test compounds.

Calculating the 2D similarity (e.g., using MDL keys/fingerprints) between the test compound and
the target molecule of the immunoassay.

Correlating the similarity scores with empirical cross-reactivity data (e.g., from ELISA) to predict
which compounds are likely to cross-react.

Using Receiver Operating Characteristic (ROC) curve analysis to evaluate the predictive power
of the similarity method [3].

Tissue Cross-Reactivity (TCR) Studies: For broader biological binding assessment, TCR studies
are conducted via immunohistochemistry (IHC) [4].

A panel of up to 38 different types of frozen human or animal tissue sections is prepared.
The test biologic (e.g., an antibody) is applied to the tissue samples.

The staining profiles are analyzed to identify specific, non-specific, and unintended binding
across tissues.

This method is crucial for the regulatory IND/CTA process in drug development to identify
potential off-target effects and select relevant animal species for toxicology [4].

Visualizing a Cross-Reactivity Study Workflow

Based on the described methodologies, here is a diagram outlining a generalized workflow for conducting a

cross-reactivity study, applicable to immunoassays or tissue-based studies.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1789832?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9144210/
https://www.sciencedirect.com/science/article/pii/S0367326X24005094
https://jcheminf.biomedcentral.com/articles/10.1186/1758-2946-6-22
https://jcheminf.biomedcentral.com/articles/10.1186/1758-2946-6-22
https://www.histologix.com/insights-news/beginners-guide-to-tissue-cross-reactivity-studies/
https://www.smolecule.com/products/b1789832#cross-reactivity-studies-with-tetrahydroharman-derivatives
https://www.smolecule.com/products/b1789832#cross-reactivity-studies-with-tetrahydroharman-derivatives
https://www.smolecule.com/products/b1789832#cross-reactivity-studies-with-tetrahydroharman-derivatives
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1789832?utm_src=pdf-bulk
https://www.smolecule.com/products/s1789832?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s1789832?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

